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Compound of Interest

Compound Name: (-)-Dihydrocarveol

Cat. No.: B1210190

An In-depth Technical Guide to (-)-Dihydrocarveol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Dihydrocarveol is a naturally occurring monoterpenoid alcohol. It is a constituent of
essential oils from plants such as caraway and mint. This document provides a comprehensive
overview of its chemical properties, synthesis, and biological significance, with a focus on its
metabolic pathways.

Chemical Identification and Properties

This section details the fundamental chemical identifiers and physical properties of (-)-
Dihydrocarveol.
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Identifier Value Citation

(1R,2R,5R)-5-Isopropenyl-2-
IUPAC Name [1]
methylcyclohexanol

CAS Number 20549-47-7 [1]
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [1]
C[C@@H]1CC--INVALID-
SMILES
LINK--C(C)=C
KRCZYMFUWVJCLI-
InChl Key
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Physicochemical Properties

The following table summarizes the key physicochemical properties of (-)-Dihydrocarveol.

Property Value Citation

Appearance Colorless liquid [2][3]

Odor ,iknise and green, spearmint- ]
like

Specific Gravity 0.926 g/mL at 20 °C

Refractive Index 1.476-1.479 at 20 °C

Optical Activity [0]20/D -20£1°, neat

Boiling Point 224-225 °C [4]

Flash Point 90 °C (closed cup)

Vapor Pressure 0.100 mmHg at 20 °C [2]

Synthesis and Experimental Protocols

Several methods for the synthesis of dihydrocarveol have been reported.
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Synthesis from Carvone

Dihydrocarveol can be prepared by the selective catalytic hydrogenation of carvone.[3] Another
method involves the reduction of carvone using various reducing agents.[4][5]

Synthesis from Sobrerol Esters

One documented experimental protocol involves the pyrolysis of diesters of sobrerol.
Experimental Protocol: Pyrolysis of Sobrerol Diacetate[6]
o Sobrerol diacetate is prepared by refluxing 166 g of sobrerol with 244 g of acetic anhydride.

¢ The initial boiling point of the mixture is 140.5 °C. Continued refluxing for 7 hours results in a
drop in the boiling point to 135 °C, indicating the cleavage to carvyl acetate.

e The resulting mixture is then fractionated under vacuum to recover acetic acid, excess acetic
anhydride, and carvyl acetate.

e The crude dihydrocarvyl acetate is obtained. Saponification of this ester yields
dihydrocarveol.

Enzymatic Reduction

Enoate reductases from microorganisms like Lactobacillus casei can be utilized for the
enzymatic reduction of carvone to produce optically active dihydrocarveol.[7]

Oxidation to Dihydrocarvone

A protocol for the oxidation of dihydrocarveol to dihydrocarvone is also available.
Experimental Protocol: Oxidation of Dihydrocarveol[6]

e Five grams of dihydrocarveol, diluted with an equal amount of naphtha, is stirred with a
mixture of 4 g of sodium dichromate, 19 cc of water, and 5 g of concentrated sulfuric acid for
one hour.

e The naphtha layer is separated and washed sequentially with water, dilute alkali, and sodium
bicarbonate solution.
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» The naphtha is then distilled off to yield the ketone product, which can be identified as
dihydrocarvone by infrared spectrophotometric analysis.

Biological Activities and Metabolic Pathways

(-)-Dihydrocarveol has demonstrated various biological activities, including antimicrobial and
acaricidal properties.[5]

A significant area of research has been its metabolism by microorganisms. The bacterium
Rhodococcus erythropolis DCL14 can utilize all stereoisomers of carveol and dihydrocarveol as
its sole source of carbon and energy.[8]

Metabolic Pathway in Rhodococcus erythropolis DCL14

The degradation of dihydrocarveol in R. erythropolis DCL14 involves a series of enzymatic
reactions. The pathway commences with the oxidation of dihydrocarveol to dihydrocarvone,
which then enters a branched pathway involving Baeyer-Villiger monooxygenases.[8]
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Caption: Metabolic degradation pathway of (-)-Dihydrocarveol in Rhodococcus erythropolis
DCL14.

The key enzymes involved in this pathway include:[8]
o (Dihydro)carveol dehydrogenase

 (iso-)Dihydrocarvone isomerase
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 NADPH-dependent dihydrocarvone monooxygenase (a Baeyer-Villiger monooxygenase)
e ¢-lactone hydrolase
e 6-hydroxy-3-isopropenylheptanoate dehydrogenase

This metabolic route ultimately links the degradation of dihydrocarveol to the limonene
degradation pathway within this microorganism.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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